Tert-butyl 4-(2-hydroxypropyl)piperidine-1-carboxylate
Cat. No. B3319471
M. Wt: 243.34 g/mol
InChI Key: AHKWWVWQZVBPAC-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
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REACTION_SMILES
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[Br-:17].[CH2:21]1[O:22][CH2:23][CH2:24][CH2:25]1.[CH3:18][Mg+:19].[O:1]=[CH:2][CH2:3][CH:4]1[CH2:5][CH2:6][N:7]([C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[CH2:8][CH2:9]1.[OH2:20]>>[OH:1][CH:2]([CH2:3][CH:4]1[CH2:5][CH2:6][N:7]([C:10](=[O:11])[O:12][C:13]([CH3:14])([CH3:15])[CH3:16])[CH2:8][CH2:9]1)[CH3:18]
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Inputs
Step One
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Name
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
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[Br-]
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Name
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|
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Quantity
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Extracted from reaction SMILES
|
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Type
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reactant
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Smiles
|
C1CCOC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
C[Mg+]
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|
Name
|
|
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Quantity
|
Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
CC(C)(C)OC(=O)N1CCC(CC=O)CC1
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Name
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|
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Quantity
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Extracted from reaction SMILES
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Type
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reactant
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Smiles
|
O
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Outcomes
Product
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Name
|
|
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Type
|
product
|
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Smiles
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CC(O)CC1CCN(C(=O)OC(C)(C)C)CC1
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
